2-(3-Chloro-4-fluorophenyl)-5-fluorobenzoic acid

Catalog No.
S6691570
CAS No.
1261954-68-0
M.F
C13H7ClF2O2
M. Wt
268.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(3-Chloro-4-fluorophenyl)-5-fluorobenzoic acid

CAS Number

1261954-68-0

Product Name

2-(3-Chloro-4-fluorophenyl)-5-fluorobenzoic acid

IUPAC Name

2-(3-chloro-4-fluorophenyl)-5-fluorobenzoic acid

Molecular Formula

C13H7ClF2O2

Molecular Weight

268.64 g/mol

InChI

InChI=1S/C13H7ClF2O2/c14-11-5-7(1-4-12(11)16)9-3-2-8(15)6-10(9)13(17)18/h1-6H,(H,17,18)

InChI Key

RTEGOCFXMYLLHE-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C2=C(C=C(C=C2)F)C(=O)O)Cl)F

Canonical SMILES

C1=CC(=C(C=C1C2=C(C=C(C=C2)F)C(=O)O)Cl)F
  • Medicinal Chemistry

    Fluorine substitution is a common technique in drug discovery to improve a molecule's properties for pharmaceutical use. Research has explored 2-Cl-4-F-5-F-benzoic acid derivatives as potential candidates for drugs targeting various diseases [].

  • Material Science

    Fluorinated aromatic acids have been investigated for their potential use in the development of new materials with specific properties, such as liquid crystals or organic light-emitting diodes (OLEDs) [, ]. Research into 2-Cl-4-F-5-F-benzoic acid's suitability for these applications is ongoing.

  • Chemical Synthesis

    Understanding the reactivity of 2-Cl-4-F-5-F-benzoic acid can be valuable for organic chemists. Studies may explore its behavior in different reactions and its potential use as a building block for more complex molecules [].

XLogP3

3.9

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

268.0102635 g/mol

Monoisotopic Mass

268.0102635 g/mol

Heavy Atom Count

18

Dates

Modify: 2023-11-23

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